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The C5H12O molecular formula corresponds to several structural isomers, primarily alcohols. The table

below summarizes the key identifiers and physical properties of four common isomers.

IUPAC
Name

Common
Name

CAS
Number

Molecular
Weight
(g/mol)

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/mL)

pKa

1-Pentanol

[1]

n-Pentyl

alcohol,
Amyl

alcohol

71-41-0 88.15 186

(approx.)
[1]

- 0.8148

[1]

16.1 (est.

from 1-
alkanol)

[2]

3-Methyl-

1-butanol
[3]

Isopentyl

alcohol,
Isoamyl

alcohol

123-51-3 88.15 131-132 -117 0.809 @

25°C

>14 [3]

2-Methyl-

2-butanol
[4]

tert-Amyl

alcohol,
Amylene

hydrate

75-85-4 88.15 102.0 -12.0 0.8000 17.8 (est.

from 2-
alkanol)

[2]
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IUPAC
Name

Common
Name

CAS
Number

Molecular
Weight
(g/mol)

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/mL)

pKa

2,2-
Dimethyl-

1-propanol
[5]

Neopentyl
alcohol

75-84-3 88.15 - - - 18.2 (est.
from 3-

alkanol)
[2]

The following table details additional safety, solubility, and thermodynamic data critical for laboratory and

process scale-up.

IUPAC
Name

Flash
Point
(°C)

Water
Solubility

Standard Enthalpy
of Combustion
(ΔcH° liquid,
kJ/mol)

Standard
Enthalpy of
Formation (ΔfH°
liquid, kJ/mol)

Constant
Pressure Heat
Capacity (Cp,
liquid, J/mol*K)

1-Pentanol

[1]

- - -3330.91 ± 0.28 [1] -351.62 ± 0.28 [1] 207.45 @

298.15K [1]

3-Methyl-1-

butanol [3]

43 [3] 25 g/L @

20°C [3]

- - -

2-Methyl-2-

butanol [4]

20 [4] 70.7 g/L @

25°C [4]

- - -

2,2-

Dimethyl-1-
propanol [5]

- - - - -

Safety and Handling Protocols

Safety is paramount when handling these compounds, which are often flammable and can be irritants.

Flammability: 2-Methyl-2-butanol has a low flash point of 20°C and is highly flammable [4]. 3-Methyl-
1-butanol has a higher flash point of 43°C [3]. Standard protocols include keeping away from ignition

sources and working in a well-ventilated area.
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Health Hazards: 2-Methyl-2-butanol may cause respiratory irritation, skin irritation, serious eye

damage, and drowsiness or dizziness [4]. Personal protective equipment (PPE) including gloves and
safety glasses is essential.

First Aid: General measures include removing contaminated clothing, rinsing skin with water, and
moving to fresh air if inhaled [4].

Structural Relationship Diagram

The diagram below visualizes the structural relationships between the C5H12O isomers, highlighting their

classification and key differentiating features.

Primary Alcohols Secondary Alcohols Tertiary Alcohols Other Primary

C5H12O Isomers

1-Pentanol 3-Methyl-1-butanol 2-Pentanol 2-Methyl-2-butanol 2,2-Dimethyl-1-
propanol

Linear Chain Branched Chain Tertiary Carbon Neopentyl Core

Click to download full resolution via product page

A structural classification map of C5H12O isomers, color-coded by alcohol type and annotated with key

features.

Application Notes for Drug Development

The data reveals several properties that are critical for pharmaceutical applications:

Solubility and Lipophilicity: The moderate water solubility and low pKa values of these alcohols
make them useful as co-solvents for solubilizing hydrophobic compounds and as starting materials
or intermediates in synthetic chemistry [2] [3] [4].
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Metabolic Considerations: As small, non-complex alcohols, these compounds are not typically used

as active pharmaceutical ingredients (APIs) but are important as process solvents or
intermediates. Their structures can influence metabolic pathways, with branched-chain alcohols like

3-Methyl-1-butanol being a natural metabolite found in fusel oil [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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